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Compound of Interest

Compound Name:
1,3-Bis(1,1,2,2-

tetrafluoroethoxy)propane

Cat. No.: B178625 Get Quote

HFE-458, chemically known as 1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether, is a

segregated hydrofluoroether.[1][2][3] It belongs to a class of solvents developed as more

environmentally sustainable alternatives to chlorofluorocarbons (CFCs) and other ozone-

depleting substances.[4][5] HFE-458 is characterized by a short atmospheric lifespan, a low

Global Warming Potential (GWP), and a zero Ozone Depletion Potential (ODP).[2][4][6]
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Diagram 1: HFE-458 Classification and Key Properties

HFE-458
(1,1,2,2-Tetrafluoroethyl-2,2,3,3-tetrafluoropropyl ether)

Chemical Class Environmental Profile Key Physical Properties Primary Applications

Hydrofluoroether (HFE) Zero ODP Low GWP Short Atmospheric Lifetime Colorless, Transparent Liquid High Density (~1.53 g/mL) Low Viscosity Precision Cleaning Heat Transfer Medium Battery Electrolyte Additive
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Diagram 2: Workflow for Li-Ion Battery Electrolyte Formulation

1. Prepare Primary Electrolyte
(e.g., 1M LiFSI in DME)

2. Add HFE-458 as a
High-Purity Co-Solvent

3. Mix to Homogeneity

Objective Achieved:
- Viscosity Reduced

- Polysulfide Shuttle Inhibited

4. Electrochemical Testing
(e.g., Ionic Conductivity, Cyclic Voltammetry)

5. Assemble Test Cell
and Evaluate Performance
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Diagram 3: General Laboratory Safety Workflow for HFE-458

Start: Review SDS
and Experimental Plan

1. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

2. Ensure Work Area is Well-Ventilated
(Preferably a Fume Hood)

3. Dispense Solvent Carefully
Avoid Splashing and Inhalation

4. Check for Spills

Spill Detected:
Clean with Absorbent Material

Yes

Continue Work

No

5. After Use, Seal Container Tightly

6. Store Away from Heat, Sunlight,
and Ignition Sources

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b178625?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/HYDROFLUOROETHER(HFE-458)
https://en.sdflon.com/product/376.html
https://en.fxrf.com.cn/products_detail/25.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-tetrafluoroethyl-tetrafluoropropylether-properties-and-uses-gf
https://haihangchem.com/products/hfe-458-cas-16627-68-2/
https://www.sdhflon.com/precision-cleaning/hfe-458-cleaning.html
https://www.sdhflon.com/precision-cleaning/hfe-458-cleaning.html
https://www.benchchem.com/product/b178625#hfe-458-solvent-properties
https://www.benchchem.com/product/b178625#hfe-458-solvent-properties
https://www.benchchem.com/product/b178625#hfe-458-solvent-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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